Cas no 2092706-46-0 (7-bromo-1,2-benzoxazole-3-carboxylic acid)

• Product Name: 7-bromo-1,2-benzoxazole-3-carboxylic acid
• CAS No: 2092706-46-0
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• MDL: MFCD30668313
• CID: 5239445
• Update Time: 2025-06-11

7-bromo-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylic acid, 7-bromo-
• 7-bromo-1,2-benzoxazole-3-carboxylic acid

• MDL： MFCD30668313
• Inchi： 1S/C8H4BrNO3/c9-5-3-1-2-4-6(8(11)12)10-13-7(4)5/h1-3H,(H,11,12)
• InChI Key： HXEWEHKDLNHCBX-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2Br)C(C(O)=O)=N1

Additional information on 7-bromo-1,2-benzoxazole-3-carboxylic acid

Professional Introduction to 7-bromo-1,2-benzoxazole-3-carboxylic acid (CAS No. 2092706-46-0)

7-bromo-1,2-benzoxazole-3-carboxylic acid, with the chemical formula C₇H₃BrNO₃, is a significant compound in the field of pharmaceutical and medicinal chemistry. This heterocyclic aromatic derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The presence of a bromine substituent at the 7-position and a carboxylic acid functional group at the 3-position imparts unique reactivity and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The CAS No. 2092706-46-0 uniquely identifies this compound in scientific literature and commercial databases, facilitating accurate referencing and research collaboration. As a member of the benzoxazole family, 7-bromo-1,2-benzoxazole-3-carboxylic acid inherits the characteristic stability and electronic properties of its parent scaffold. The bromine atom enhances electrophilic substitution reactions, while the carboxylic acid moiety allows for further derivatization through esterification, amidation, or salt formation, broadening its utility in synthetic pathways.

In recent years, benzoxazole derivatives have been extensively studied for their biological activity. Specifically, modifications at the 3-position of the benzoxazole ring have shown promise in modulating various biological targets. For instance, studies have highlighted the potential of 7-bromo-1,2-benzoxazole-3-carboxylic acid as a precursor in developing novel inhibitors targeting enzymes involved in inflammatory pathways. The carboxylic acid group serves as a handle for covalent bonding interactions with biological targets, enhancing drug efficacy and selectivity.

Moreover, the brominated benzoxazole scaffold has been explored in the synthesis of anticancer agents. The bromine atom facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Recent research has demonstrated that 7-bromo-1,2-benzoxazole-3-carboxylic acid can be utilized to generate novel small-molecule inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival. These findings underscore the compound's significance as a building block in oncology research.

The pharmaceutical industry has also shown interest in 7-bromo-1,2-benzoxazole-3-carboxylic acid for its potential as an intermediate in antiviral drug development. Benzoxazole derivatives have been reported to exhibit inhibitory activity against viral proteases and polymerases. The structural features of this compound allow for selective interactions with viral enzymes, offering a strategic approach to designing next-generation antiviral therapies. Ongoing studies are investigating its efficacy against emerging viral strains through structural optimization and computational modeling.

Synthetic methodologies for 7-bromo-1,2-benzoxazole-3-carboxylic acid have been refined to ensure high yield and purity, meeting the demands of industrial-scale production. Key synthetic routes involve bromination of pre-existing benzoxazole derivatives followed by carboxylation at the 3-position. Advances in catalytic systems have enabled greener and more efficient synthetic protocols, reducing waste generation and energy consumption. These improvements align with global efforts to promote sustainable chemistry practices.

The chemical reactivity of 7-bromo-1,2-benzoxazole-3-carboxylic acid makes it a valuable tool for chemists exploring new drug scaffolds. Its ability to undergo diverse transformations allows for rapid screening of analogues with tailored biological properties. High-throughput screening (HTS) campaigns have been conducted using this compound as a lead to identify novel bioactive molecules with therapeutic potential. Such approaches accelerate drug discovery pipelines by leveraging well-characterized intermediates like 7-bromo-1,2-benzoxazole-3-carboxylic acid.

In conclusion,7-bromo-1,2-benzoxazole-3-carboxylic acid (CAS No. 2092706-46-0) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features enable diverse synthetic modifications and biological investigations, making it indispensable in modern medicinal chemistry. As research continues to uncover new therapeutic targets and innovative synthetic strategies,7-bromo-1,2-benzoxazole-3-carboxylic acid is poised to remain at the forefront of drug discovery efforts.